3-(4-ethylphenyl)-2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione

• IUPAC Name: 10-(4-ethylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2,4,6-triene-11-thione
• InChI: InChI=1S/C19H20N2OS/c1-3-13-8-10-14(11-9-13)21-18(23)20-16-12-19(21,2)22-17-7-5-4-6-15(16)17/h4-11,16H,3,12H2,1-2H3,(H,20,23)
• InChI Key: FJLQBPOAOJGXIX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=S)NC3CC2(OC4=CC=CC=C34)C
• Molecular Formula: C19H20N2OS
• Molecular Weight: 324.4 g/mol

Description

3-(4-ethylphenyl)-2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione is a useful research compound. Its molecular formula is C19H20N2OS and its molecular weight is 324.44. The purity is usually 95%.
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Scientific Research Applications

Chemical Transformations

• Unexpected Transformations : The compounds similar to the chemical , like 11-acetyl-8-bromo-2-methyl-5,6-dihydro-2H-2,6-methano-1,3,5-benzoxadiazocin-4(3H)-one and -4(3H)-thione, demonstrate unexpected transformations in DMSO solution, forming mixtures with specific dihydropyrimidinones. These substances also undergo deacetylation under certain conditions (Sedova, Krivopalov, & Shkurko, 2017).

• Synthesis of Related Compounds : Research on N-aryl derivatives of similar compounds shows the potential for creating new structures using three-component reactions, highlighting the versatility of these compounds in chemical synthesis (Gein, Zamaraeva, Dmitriev, Nasakin, & Kazantseva, 2017).

Structural Analysis and Applications

• Structure and Antiradical Activity : Investigations into the structure and antiradical activity of methano[1,3]thiazolo[2,3-d][1,3,5]benzoxadiazocine derivatives reveal insights into the chemical properties and potential applications in fields like pharmacology and materials science (Kulakov, Talipov, Shulgau, & Seilkhanov, 2014).

• Novel Synthesis Methods : New methods for synthesizing related compounds, like 2,3,5,6-tetrahydro-4H-2,6-methano-1,3-benzoxazocine-4-thiones, have been developed, offering innovative approaches in the field of organic chemistry (Borisov, Kovalenko, & Kovalenko, 2015).

• Antifungal and Molecular Docking Studies : Some derivatives of similar compounds demonstrate significant antifungal activity and potential as scaffolds for antifungal drug development, as shown in molecular docking studies (Nimbalkar, Tupe, Seijas Vázquez, Khan, Sangshetti, & Nikalje, 2016).

• Cytotoxicity and Immunological Effects : Research on derivatives of similar compounds, like 1,2,4-triazole and 1,3,4-thiadiazole, indicates their potential cytotoxicity and effects on immunocompetent cells, suggesting their relevance in medical research and drug development (Mavrova, Wesselinova, Tsenov, & Denkova, 2009).